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Compound of Interest

Compound Name: 1-Chloro-4-ethoxybutane
CAS No.: 36865-43-7
Cat. No.: B1584359

Get Quote

Technical Monograph: 1-Chloro-4-ethoxybutane

Functional Class: Haloalkyl Ether / Bifunctional C4 Linker CAS Registry Number: 36865-43-7[1]
[2]

Executive Summary

1-Chloro-4-ethoxybutane (4-Chlorobutyl ethyl ether) is a bifunctional organic intermediate
characterized by a four-carbon alkyl chain terminated by a reactive primary chloride and a
stable ethoxy ether group.[2][3][4] It serves as a critical building block in medicinal chemistry for
introducing the 4-ethoxybutyl motif—a moiety often utilized to modulate lipophilicity (LogP) and
solubility profiles in active pharmaceutical ingredients (APIs). Unlike simple alkyl halides, the
ether oxygen provides a hydrogen-bond acceptor site, influencing the pharmacokinetics of the
target molecule.

Chemical Identity & Physicochemical Properties[3]
[5][6]
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Nomenclature & Identification

Parameter Value

IUPAC Name 1-Chloro-4-ethoxybutane

4-Chlorobutyl ethyl ether; Butane, 1-chloro-4-
Common Synonyms

ethoxy-
CAS Number 36865-43-7
Molecular Formula CeH13CIO
Molecular Weight 136.62 g/mol
SMILES ccocccccl
InChl Key IXRDURXALZYREB-UHFFFAOYSA-N

Physical Properties

Note: Values represent experimental data where available; otherwise, consensus predicted
values are cited for research guidance.

Property Value Condition / Note
Boiling Point 157.6 £+ 23.0 °C @ 760 mmHg (Predicted)
Density 0.9+0.1g/cm3 Liquid @ 20 °C

Flash Point 576+ 17.9°C Flammable Liquid
Refractive Index 1.416 Predicted

LogP (Octanol/Water) 1.86 Lipophilic

Solubility Miscible in DCM, THF, EtOH Immiscible in Water

Synthetic Pathways & Methodology

For high-purity research applications, the synthesis of 1-chloro-4-ethoxybutane typically
follows two primary routes. The choice depends on the starting material availability (THF vs. 4-
ethoxybutanol).
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Route A: Chlorination of 4-Ethoxybutanol (Lab Scale
Preferred)

This route offers the highest specificity, minimizing the formation of bis-ether byproducts.
e Precursor: 4-Ethoxybutanol (formed via acid-catalyzed ring opening of THF with ethanol).
e Reagent: Thionyl Chloride (

) with Pyridine catalyst.

e Mechanism: Nucleophilic substitution (
) of the hydroxyl group by chloride via a chlorosulfite intermediate.

Protocol:

Setup: Equip a 3-neck round-bottom flask with a reflux condenser, addition funnel, and

inlet.

o Charge: Add 4-ethoxybutanol (1.0 eq) and Pyridine (1.1 eq) in Dichloromethane (DCM). Cool
to 0°C.[5]

o Addition: Dropwise add Thionyl Chloride (1.2 eq) over 30 minutes. The exotherm must be
controlled to <10°C.

o Reflux: Warm to room temperature, then reflux for 2—3 hours to ensure complete conversion

(

and
gas evolution).

o Workup: Quench with ice water. Wash organic layer with sat.[5]

(to remove acid) and Brine. Dry over

5]
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 Purification: Fractional distillation under reduced pressure.

Route B: Direct Ring Opening of Tetrahydrofuran
(Industrial)

Used for bulk synthesis, though it requires careful control to prevent polymerization or 1,4-
dichlorobutane formation.

o Reagents: Tetrahydrofuran (THF), Ethanol, Zinc Chloride (

) catalyst,
gas.

o Mechanism: Acid-activated ether cleavage followed by nucleophilic attack by ethanol (minor)
or chloride. Note: Direct ethoxylation is competing with chlorination; often THF is opened with
EtOH/

first.

Synthesis Workflow Diagram
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Figure 1: Stepwise synthesis of 1-Chloro-4-ethoxybutane via THF ring opening and
subsequent chlorination.

Reactivity Profile & Applications
Nucleophilic Substitution ()
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The primary utility of 1-chloro-4-ethoxybutane is as an alkylating agent. The terminal chloride
is a moderate leaving group, suitable for reaction with strong nucleophiles.

o N-Alkylation: Reacts with secondary amines (in the presence of

or

) to form tertiary amines. This is standard in synthesizing antihistamines or neuroactive
ligands requiring a flexible ether tether.

o O-Alkylation: Reacts with phenols to form aryl-alkyl ethers.

Grignhard Reagent Formation

The compound can form 4-ethoxybutylmagnesium chloride (
).
o Conditions: Magnesium turnings in anhydrous THF, initiated with

or dibromoethane.

 Utility: This Grignard reagent acts as a nucleophilic carbon source to introduce the 4-
ethoxybutyl chain into ketones, aldehydes, or esters.

Reactivity Flowchart
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Figure 2: Primary reactivity modes including N-alkylation, O-alkylation, and Grignard formation.
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Handling, Safety, and Storage

Signal Word:WARNING

Hazard Class

Statement

Precaution

Flammable Liquid

H226: Flammable liquid and

vapor.

Keep away from
heat/sparks/open flames.
Ground/bond container.

Skin Irritation

H315: Causes skin irritation.

Wear nitrile gloves. Wash

thoroughly after handling.

Eye Irritation

H319: Causes serious eye

irritation.

Wear safety goggles. Rinse
cautiously with water if

exposed.

Storage

Moisture Sensitive.[3]

Store under inert gas (

or Ar) in a cool, dry place.

Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber (due

to HCI generation upon combustion).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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